2-(4-Chlorophenyl)-2,3-dihydro-4h-1,2,3-triazol-4-one 1-oxide

• CAS No.: 52478-32-7
• Molecular Formula: C8H6ClN3O2
• Molecular Weight: 211.60 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-3-oxido-1H-triazol-3-ium-5-one
• InChI: InChI=1S/C8H6ClN3O2/c9-6-1-3-7(4-2-6)12-10-8(13)5-11(12)14/h1-5H,(H,10,13)
• InChI Key: IKOPROZOCLHAOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2NC(=O)C=[N+]2[O-])Cl

Description

2-(4-Chlorophenyl)-2,3-dihydro-4h-1,2,3-triazol-4-one 1-oxide is a synthetic heterocyclic compound of significant interest in medicinal chemistry and drug discovery. As a 1,2,3-triazole derivative, it serves as a versatile building block for the synthesis of more complex molecules. The triazole core is a privileged scaffold in pharmacology due to its ability to engage in hydrogen bonding, its metabolic stability, and its role as a bioisostere for amide and ester bonds . These properties are exploited by researchers to improve the pharmacokinetic and pharmacodynamic profiles of potential drug candidates . This specific compound, featuring a 4-chlorophenyl substituent and an N-oxide functional group, is designed for research applications only. The chlorophenyl group can enhance lipophilicity and influence binding affinity to biological targets, while the N-oxide moiety can alter the molecule's electronic distribution and solubility, potentially leading to unique biological interactions. Compounds with similar structures have been investigated for a wide range of biological activities, including anticancer , anticonvulsant , antifungal , and antiviral effects . Its primary research value lies in its use as a key intermediate in organic synthesis and for the exploration of structure-activity relationships (SAR) in the development of new therapeutic agents. This product is intended for research purposes by qualified laboratory personnel. It is not intended for diagnostic or therapeutic use in humans or animals.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structural Features and Crystallography

The triazolone oxide core distinguishes this compound from other heterocycles. For example:

• rac-2,3-Diphenyl-2,3-dihydro-4H-pyrido[3,2-e][1,3]thiazin-4-one 1-oxide () shares the oxide functional group but features a thiazinone ring instead of triazolone. Both compounds crystallize in the monoclinic space group $ P2_1/n $, suggesting that oxide-containing heterocycles may favor similar packing arrangements .
• SHELX software () is widely used for refining such structures, emphasizing the importance of crystallographic tools in analyzing oxide heterocycles .

Insecticidal Activity

• N-(4-Chlorophenyl)-2-((3-cyano-4,6-distyrylpyridin-2-yl)thio)acetamide () demonstrates potent insecticidal activity against Aphis craccivora, outperforming acetamiprid. The 4-chlorophenyl group and heterocyclic core likely contribute to its efficacy, suggesting that the target compound’s chlorophenyl substituent may similarly enhance bioactivity .

Antiviral Potential

• 4-(Cyclopent-1-en-3-ylamino)-5-[2-(4-chlorophenyl)hydrazinyl]-4H-1,2,4-triazole-3-thiol (c) exhibits activity against SARS-CoV-2. While the target compound replaces the thiol group with an oxide, the shared triazole core and chlorophenyl group highlight the role of these motifs in antiviral targeting .

Structural Analogues in Drug Discovery

• 1-(3-Chloro-4-fluorophenyl)-4-(diethoxymethyl)-1H-1,2,3-triazole () features a triazole ring with halogenated aryl substituents. The diethoxymethyl group contrasts with the target’s oxide, illustrating how electronic effects of substituents modulate bioactivity .

Data Table: Key Comparisons of Structural and Functional Properties

Compound Name	Core Structure	Key Substituents	Biological Activity	Crystallographic Data	Reference
2-(4-Chlorophenyl)-2,3-dihydro-4H-1,2,3-triazol-4-one 1-oxide	Triazolone oxide	4-Chlorophenyl	Inferred from analogs	Not available	–
N-(4-Chlorophenyl)-2-... ()	Pyridine-thioacetamide	4-Chlorophenyl, styryl, cyano	Insecticidal (Aphis craccivora)	Not reported
4-(Cyclopent...triazole-3-thiol (c)	Triazole-3-thiol	4-Chlorophenyl, cyclopentenylamino	Antiviral (SARS-CoV-2)	Not reported
rac-2,3-Diphenyl...thiazin-4-one 1-oxide ()	Thiazinone oxide	Diphenyl	Structural analog	Monoclinic $ P2_1/n $
1-(3-Chloro-4-fluorophenyl)...triazole ()	1,2,3-Triazole	3-Chloro-4-fluorophenyl, diethoxymethyl	Not specified	Not reported

Key Research Findings and Implications

Chlorophenyl Substitution : The 4-chlorophenyl group is a recurring motif in bioactive compounds (e.g., ), enhancing lipophilicity and target binding.

Oxide vs.

Crystallographic Trends: Oxide heterocycles like the thiazinone in and the target compound may favor similar space groups ($ P2_1/n $), aiding in structural predictions .

Insecticidal and Antiviral Potential: Structural parallels with and suggest the target compound could be explored for agricultural or therapeutic applications, though empirical validation is needed.

Q & A

Q. What are the optimized synthetic routes for 2-(4-Chlorophenyl)-2,3-dihydro-4H-1,2,3-triazol-4-one 1-oxide under varying reaction conditions?

Methodological Answer: The synthesis typically involves cyclocondensation of hydrazine derivatives with carbonyl-containing precursors. For example:

• Step 1: React 4-chlorophenylhydrazine with a β-keto ester or nitrile under acidic conditions to form the triazolone core.
• Step 2: Oxidation of the triazole ring using meta-chloroperbenzoic acid (mCPBA) to introduce the 1-oxide functionality.
  Key variables include solvent polarity (e.g., ethanol vs. DMF), temperature (60–100°C), and catalyst choice (e.g., acetic acid for cyclization). Characterization via LC-MS and NMR is critical to confirm purity and regioselectivity .

Q. How can X-ray crystallography and NMR spectroscopy resolve the structural conformation of this compound?

Methodological Answer:

• X-ray Crystallography: Use SHELXL for refinement of single-crystal data. Key parameters include bond lengths (e.g., N–N distances in the triazol ring) and torsion angles to confirm planarity or puckering .
• NMR Spectroscopy: 1H/13C NMR can identify substituent effects (e.g., deshielding of aromatic protons due to the 4-chlorophenyl group). 2D NOESY helps assign spatial proximity between protons, critical for confirming stereochemistry .

Q. What spectroscopic techniques are most effective for characterizing functional groups in this compound?

Methodological Answer:

• FTIR: Identify carbonyl (C=O) stretching (~1700 cm⁻¹) and N-oxide (N–O) vibrations (~1250–1350 cm⁻¹).
• Mass Spectrometry (HRMS): Confirm molecular ion peaks (e.g., [M+H]+) and fragmentation patterns to validate the triazolone backbone.
• UV-Vis: Assess π→π* transitions in the aromatic system, useful for studying electronic interactions in solution .

Advanced Research Questions

Q. Which computational models (e.g., DFT) are suitable for predicting the electronic properties of this compound?

Methodological Answer: Density Functional Theory (DFT) at the B3LYP/6-311G(d,p) level can model:

• Electrostatic Potential (ESP): Visualize electron-rich regions (e.g., N-oxide group) for reactivity predictions.
• Frontier Molecular Orbitals (HOMO/LUMO): Calculate energy gaps to correlate with experimental UV-Vis data.
• NBO Analysis: Quantify hyperconjugation effects (e.g., between the triazole ring and 4-chlorophenyl group) .

Q. How can contradictions between experimental and computational data be resolved?

Methodological Answer:

• Case Example: If DFT-predicted bond lengths deviate from X-ray data, re-evaluate basis sets (e.g., switch to def2-TZVP) or include solvent effects via PCM models.
• Statistical Validation: Use R-factors (e.g., R_int for crystallography) and RMSD values for spectral comparisons. Cross-validate with alternative methods like Raman spectroscopy .

Q. What mechanistic insights can kinetic studies provide about the compound’s reactivity?

Methodological Answer:

• Kinetic Profiling: Monitor reaction intermediates via stopped-flow UV-Vis during triazole oxidation. Rate constants (k_obs) can reveal whether oxidation follows first-order kinetics.
• Isotope Labeling: Use deuterated solvents (e.g., D₂O) to study proton transfer steps in acid-catalyzed cyclization .

Q. How can ring puckering parameters (Cremer-Pople) clarify conformational dynamics in the triazol ring?

Methodological Answer:

• Cremer-Pople Coordinates: Calculate puckering amplitude (θ) and phase angle (φ) from X-ray data to classify ring conformation (e.g., envelope vs. half-chair).
• MD Simulations: Compare thermal fluctuations in vacuum vs. solvated systems to assess stability of puckered states .